Cas no 1122-10-7 (3,4-Dibromo-1-H-pyrrole-2,5-dione)

• Product Name: 3,4-Dibromo-1-H-pyrrole-2,5-dione
• CAS No: 1122-10-7
• Molecular Formula: C₄HBr₂NO₂
• Molecular Weight: 254.8642
• MDL: MFCD00185696
• CID: 40814
• PubChem ID: 87561602

3,4-Dibromo-1-H-pyrrole-2,5-dione Properties

Names and Identifiers

• 3,4-Dibromo-1H-pyrrole-2,5-dione
• dibromo-maleimid
• 2 3-DIBROMOMALEIMIDE 97
• 3,4-Dibromomallimide
• DIBROMOMALEINIMIDE
• 3,4-Dibromomaleimide
• 2,3-DIBROMOMALEIMIDE
• 2,3-Dibromomaleinimide
• 3,4-dibromo-2,5-dihydro-1H-2,5-pyrroledione
• 3,4-dibromo-2,5-dihydro-1H-pyrrole-2,5-dione
• 3,4-dilbromomaleimide
• MALEIMIDE,DIBROMO
• 3,4-dibromopyrrole-2,5-dione
• dibromomaleimide
• MALEIMIDE, DIBROMO-
• 1H-Pyrrole-2,5-dione, 3,4-dibromo-
• C4HBr2NO2
• di-bromomaleimide
• BIKSKRPHKQWJCW-UHFFFAOYSA-N
• CHEMBL447173
• 8CQ5P92W3E
• PD095872
• BP-21483
• BRN 0121508
• SCHEMBL845296
• EN300-7618652
• GS-4011
• Maleimide, 2,3-dibromo-
• 2,3-Dibromomaleimide, 97%
• UNII-8CQ5P92W3E
• CS-W004756
• MFCD00185696
• FT-0649607
• Z1269146765
• AM20080073
• DTXSID40149942
• 1122-10-7
• W-200837
• AKOS015898165
• CHEBI:210335
• 3,4-bis(bromanyl)pyrrole-2,5-dione
• D3910
• A802513
• BP-23379
• 3,4-Dibromo-pyrrole-2,5-dione
• DB-002026
• HY-W004756
• STL556624
• BBL102816

• MDL： MFCD00185696
• InChIKey： BIKSKRPHKQWJCW-UHFFFAOYSA-N
• Inchi： 1S/C4HBr2NO2/c5-1-2(6)4(9)7-3(1)8/h(H,7,8,9)
• SMILES： BrC1C(N([H])C(C=1Br)=O)=O
• BRN： 0121508

Computed Properties

• Exact Mass: 252.83700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 252.837403
• Heavy Atom Count: 9
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• LogP: 0.97300
• PSA: 46.17000
• Refractive Index: 1.6400 (estimate)
• Boiling Point: 275.3 °C at 760 mmHg
• Melting Point: 228-231 °C (lit.)
• Flash Point: 120.3 °C
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 243(MeOH)(lit.)
• Density: 2.4707 (rough estimate)

3,4-Dibromo-1-H-pyrrole-2,5-dione Security Information

• Symbol:
• RTECS：ON5100000
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34; R43
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1759
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：II
• Risk Phrases： 34-43
• Signal Word：Danger
• HazardClass：8

3,4-Dibromo-1-H-pyrrole-2,5-dione Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds